3-Cyclopropoxy-4-ethyl-5-methoxypyridine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-ethyl-5-methoxypyridine
• InChI: InChI=1S/C11H15NO2/c1-3-9-10(13-2)6-12-7-11(9)14-8-4-5-8/h6-8H,3-5H2,1-2H3
• InChI Key: YPZWJCNSNLDOHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NC=C1OC)OC2CC2

Description

3-Cyclopropoxy-4-ethyl-5-methoxypyridine is a pyridine derivative featuring three distinct substituents: a cyclopropoxy group at position 3, an ethyl group at position 4, and a methoxy group at position 5. This compound’s structure combines steric bulk (cyclopropoxy), lipophilic character (ethyl), and electronic modulation (methoxy), making it a candidate for diverse applications, including pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-ethyl-5-methoxypyridine typically involves the reaction of appropriate starting materials under controlled conditionsThe specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-4-ethyl-5-methoxypyridine may involve large-scale batch or continuous processes. These methods often utilize optimized reaction conditions to maximize efficiency and minimize waste. The use of advanced techniques such as flow chemistry and automated synthesis can further enhance the scalability and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-ethyl-5-methoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: The ethyl, methoxy, and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

3-Cyclopropoxy-4-ethyl-5-methoxypyridine has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-ethyl-5-methoxypyridine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Substituent Positioning and Electronic Effects

The positions and types of substituents on the pyridine ring critically influence reactivity, stability, and functional properties. Below is a comparative analysis of key analogs:

Table 1: Substituent Effects in Pyridine Derivatives

Compound Name	Substituents (Position)	Electronic Effects	Notable Properties
3-Cyclopropoxy-4-ethyl-5-methoxypyridine	3-O-cyclopropyl, 4-C₂H₅, 5-OCH₃	Mixed: Electron-donating (ethyl), resonance-withdrawing (methoxy), steric strain (cyclopropoxy)	High lipophilicity, potential thermal instability
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-OCH₃, 4-CH₃, 5-NO₂	Strongly electron-withdrawing (NO₂), moderate activation (OCH₃)	High reactivity in reduction reactions
4-Chloro-5-methoxypyridin-3-amine	3-NH₂, 4-Cl, 5-OCH₃	Electron-donating (NH₂), electron-withdrawing (Cl)	Polar, participates in H-bonding
3-Ethyl-5-(4-methoxyphenoxy)-imidazo[4,5-b]pyridine	Ethyl, methoxyphenoxy, imidazo ring	Extended conjugation (imidazo ring), lipophilic (ethyl, methoxyphenoxy)	Crystalline stability, π-π stacking

Key Observations:

• Electronic Modulation: The target compound lacks strongly electron-withdrawing groups (e.g., NO₂ in 7c), making its ring less reactive toward electrophilic substitution compared to nitro-substituted analogs . The methoxy group at position 5 deactivates the ring via resonance, while the ethyl group at position 4 donates electrons inductively.
• Solubility and Lipophilicity : The ethyl and cyclopropoxy groups enhance lipophilicity, contrasting with polar analogs like 4-chloro-5-methoxypyridin-3-amine, which exhibits higher aqueous solubility due to its NH₂ and Cl groups .

Stability and Reactivity

• Thermal Stability: The strained cyclopropane ring may render the compound prone to ring-opening under acidic or high-temperature conditions, unlike more stable analogs like 3-ethyl-5-(4-methoxyphenoxy)-imidazo[4,5-b]pyridine, which exhibits robust crystalline stability .
• Chemical Reactivity : The absence of nitro or amine groups reduces redox activity compared to 7c or 4-chloro-5-methoxypyridin-3-amine, making the target compound less reactive in oxidation-reduction reactions .